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Abstract

N(alpha)-Dimethylcoprogen is a trihydroxamate siderophore, a class of high-affinity iron
chelators produced by various fungi.[1][2] As with other siderophores, its primary biological role
Is to sequester iron from the environment for microbial uptake. This technical guide provides a
comprehensive overview of the known chemical properties and expected stability of N(alpha)-
Dimethylcoprogen, drawing upon available data and established knowledge of related
hydroxamate siderophores. This document also outlines general experimental workflows for its
isolation, characterization, and stability assessment, intended to guide researchers in the field.

Chemical Properties

N(alpha)-Dimethylcoprogen has been identified as a derivative of coprogen, characterized by
the N-alpha-dimethylation of the ornithine residue. Its fundamental chemical and physical
properties are summarized below.
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Property Value Source

Molecular Formula C35H55FeN6012 PubChem
Molecular Weight 807.7 g/mol PubChem][3]

CAS Number 117892-97-4 ChemicalBook[4]
Class Trihydroxamate Siderophore Biological Metals[1]

_ _ Alternaria longipes, Fusarium _ _
Producing Organisms ) Biological Metals[1]
dimerum

Structural Information:

The structure of N(alpha)-Dimethylcoprogen was elucidated using a combination of
spectroscopic techniques, including *H and 13C Nuclear Magnetic Resonance (NMR) and Fast
Atom Bombardment (FAB) Mass Spectrometry.[1]

Stability Profile

Specific stability data for N(alpha)-Dimethylcoprogen under various conditions (e.g., pH,
temperature, light) is not extensively reported in the public domain. However, the stability of
hydroxamate siderophores, in general, is well-documented and can provide valuable insights.

General Stability of Hydroxamate Siderophores:

e pH Stability: Hydroxamate siderophores are generally stable in neutral to slightly acidic
conditions. Under strongly acidic or basic conditions, the hydroxamate functional groups can
be susceptible to hydrolysis.

o Thermal Stability: Most siderophores exhibit moderate thermal stability. However, prolonged
exposure to high temperatures can lead to degradation.

» Photostability: Some siderophores are known to be sensitive to light, which can induce
photochemical degradation. It is advisable to store N(alpha)-Dimethylcoprogen, and other
siderophores, in dark conditions.
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 Iron Chelation and Stability: The iron(lll) complex of N(alpha)-Dimethylcoprogen is
expected to be significantly more stable than the free siderophore. The high affinity of the
hydroxamate groups for ferric iron (Fe3*) results in a thermodynamically stable complex,

which protects the ligand from degradation.

Experimental Protocols

Detailed experimental protocols for N(alpha)-Dimethylcoprogen are not readily available.
However, the following section outlines generalized methodologies for the isolation, purification,
and characterization of fungal siderophores, which can be adapted for N(alpha)-

Dimethylcoprogen.

Isolation and Purification Workflow

The following diagram illustrates a typical workflow for the isolation and purification of fungal
siderophores.
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Isolation and Purification Workflow
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Structural Characterization Workflow
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Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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